2-[6-ethyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide

• IUPAC Name: 2-[6-ethyl-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C26H24N2O4S/c1-3-19-11-14-23-22(15-19)26(30)24(33(31,32)21-12-9-18(2)10-13-21)16-28(23)17-25(29)27-20-7-5-4-6-8-20/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: YAKPBXGOSUJFGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C26H24N2O4S
• Molecular Weight: 460.5 g/mol

Description

Synthesis Analysis

While I don’t have specific information on the synthesis of this exact compound, molecules of this complexity are typically synthesized in multiple steps, each introducing a different part of the molecule. The benzenesulfonyl group, for example, could potentially be introduced via a sulfonation reaction. The quinolinone group might be formed through a complex sequence of reactions including condensation and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (in the quinolinone and benzenesulfonyl groups), a carbonyl group (in the quinolinone and acetamide groups), and a sulfonyl group (SO2) in the benzenesulfonyl group.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the aromatic rings, the sulfonyl group, and the carbonyl group. For instance, the benzylic position (the carbon adjacent to the benzene ring) is often reactive and can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the polar sulfonyl and carbonyl groups could influence its solubility, reactivity, and other properties.

Mechanism of Action

Mode of Action

Based on its structure, it may undergo electrophilic aromatic substitution . In this process, the compound forms a sigma-bond to the benzene ring, generating a positively charged intermediate . A proton is then removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The compound may affect various biochemical pathways due to its potential to undergo electrophilic aromatic substitution . This reaction can lead to changes in the structure of the benzene ring, which could affect downstream biochemical pathways.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given its potential for electrophilic aromatic substitution , it may cause structural changes in target molecules, potentially altering their function.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, certain conditions may favor the electrophilic aromatic substitution reaction , enhancing the compound’s activity.